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Compound of Interest

Compound Name: Ludaconitine

Cat. No.: B10817925

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ludaconitine. Given the absence of a specific
Safety Data Sheet (SDS) for Ludaconitine, this guidance is based on data for structurally
related aconitine alkaloids and general best practices for handling highly potent compounds.
Extreme caution is advised.

Quantitative Data Summary

The following table summarizes available quantitative data for compounds structurally related
to Ludaconitine. This information should be used as a guideline for safety protocols,
recognizing that the precise properties of Ludaconitine may vary.
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Parameter

Value

Notes and Citations

Chemical Class

Diterpenoid Alkaloid

Ludaconitine is an aconitine-

type alkaloid.

Appearance

White crystalline, amorphous,

or syrupy substance

Based on data for 8-Acetyl

Ludaconitine.[1]

Molecular Formula

C38H51NO12 (for

Ludaconitine triacetate)

Data for a derivative of

Ludaconitine.[2]

713.90 g/mol (for Ludaconitine

Data for a derivative of

Molecular Weight _ N
triacetate) Ludaconitine.[2]
_ _ Data for 8-Acetyl Ludaconitine.
Melting Point 214°C (417.2°F) 1]
N Insoluble in water; Soluble in Based on data for 8-Acetyl
Solubility

alcohol, ether, and chloroform

Ludaconitine.[1]

LD50 (Intravenous, Mouse)

21,800 pg/kg (21.8 mg/kg)

For Ludaconitine triacetate.

LDLo (Intravenous, Rat)

45 mg/kg

Lowest published lethal dose

for Ludaconitine triacetate.

Experimental Protocols: Safe Handling and Disposal

of Ludaconitine

Adherence to the following procedures is mandatory to mitigate the significant risks associated

with handling this highly toxic compound.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent exposure through inhalation, dermal

contact, or eye contact.
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PPE Component

Specification

Recommended Use

Double-gloved with

Required for all handling

Gloves chemotherapy-tested nitrile activities. Change outer glove
gloves. immediately if contaminated.
Disposable, solid-front gown Required to prevent

Gown with back closure made of non-  contamination of personal

absorbent material.

clothing.

Eye/Face Protection

Chemical safety goggles and a

full-face shield.

Mandatory for all handling to
protect against splashes and

aerosols.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated respirator. For
activities with a high potential
for aerosolization, a powered
air-purifying respirator (PAPR)
is recommended.

Required when handling
Ludaconitine powder or

creating solutions.

Footwear

Closed-toe, chemical-resistant

shoes with shoe covers.

To be worn in any area where

Ludaconitine is handled.

Operational Plan: Step-by-Step Handling Procedure

All work with Ludaconitine must be performed within a designated area, such as a certified

chemical fume hood or a glove box, to minimize exposure risk.

Preparation:

» Designate Area: Cordon off and clearly label the designated handling area.

o Assemble Materials: Gather all necessary equipment, including vials, solvents, pipettes, and

waste containers, and place them inside the containment device (fume hood/glove box).

o Don PPE: Put on all required PPE in the correct order: shoe covers, inner gloves, gown,

outer gloves, face mask/respirator, and finally, the face shield and goggles.
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Handling:

e Weighing: If weighing the solid compound, do so within a ventilated balance enclosure to
prevent the aerosolization of powder.

e Solution Preparation: When preparing solutions, slowly add the solid Ludaconitine to the
solvent to prevent splashing.

o Post-Handling: After completion of work, wipe down the work surface with an appropriate
deactivating solution (if known) or a high-pH cleaning solution, followed by 70% ethanol.

Disposal Plan

Proper disposal of Ludaconitine and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All materials that have come into contact with Ludaconitine, including
gloves, gowns, vials, and cleaning materials, are considered hazardous waste.

o Waste Containers: Use clearly labeled, sealed, and puncture-proof containers for all
Ludaconitine waste.

» Disposal Protocol: Dispose of all Ludaconitine waste in accordance with federal, state, and
local regulations for hazardous chemical waste. Do not mix with other waste streams unless
explicitly permitted.

Visual Workflow for Safe Handling

The following diagram illustrates the critical steps for the safe handling and disposal of
Ludaconitine.
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Caption: Workflow for the safe handling and disposal of Ludaconitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10817925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

